4-(Isopropylamino)-3-nitrobenzoic acid

• IUPAC Name: 3-nitro-4-(propan-2-ylamino)benzoic acid
• InChI: InChI=1S/C10H12N2O4/c1-6(2)11-8-4-3-7(10(13)14)5-9(8)12(15)16/h3-6,11H,1-2H3,(H,13,14)
• InChI Key: NUPCSJZDHMGMBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H12N2O4
• DSSTOX Substance ID: DTXSID50470936
• Molecular Weight: 224.21 g/mol
• CAS RN: 284672-95-3

Description

4-(Isopropylamino)-3-nitrobenzoic acid (IPANB) is an organic compound that is widely used in scientific research. It is a nitrobenzoic acid derivative and is also known as 4-isopropylaminonitrobenzoic acid, 4-isopropylaminonitrobenzoate, and 4-isopropylaminonitrobenzoate acid. IPANB is an important reagent in organic synthesis and has been used in a variety of applications, including synthesis of drugs, in vitro and in vivo studies, and as a reagent in the preparation of other compounds.

Scientific Research Applications

Metabolism and Excretion Studies

Research on related compounds, such as nitrobenzoic acid derivatives, has shed light on their metabolism and excretion pathways in biological systems. For example, a study examined the metabolism, excretion, and hepatic covalent binding of 2,4-dinitrotoluene in rats, highlighting the significant role of intestinal microflora in the appearance of reduced urinary metabolites and covalently bound material following administration. This suggests the importance of understanding the metabolic pathways of nitrobenzoic acid derivatives for their potential therapeutic applications (Rickert et al., 1981).

Neuroprotective Agents

Another area of research has focused on the synthesis and evaluation of nitrobenzoylalanine derivatives as inhibitors of key enzymes in the kynurenine pathway, which is implicated in several neurological disorders. The potent inhibition of kynurenine-3-hydroxylase by these compounds suggests their potential as neuroprotective agents. This line of research opens avenues for developing new treatments for neurological conditions by modulating the kynurenine pathway (Pellicciari et al., 1994).

Chemotherapeutic Activity

The chemotherapeutic potential of nitrobenzamide derivatives has also been explored. A study on 4-iodo-3-nitrobenzamide demonstrated its ability to induce cell death in tumor cells through metabolic reduction to the nitroso derivative. This research highlights the therapeutic potential of nitrobenzoic acid derivatives in cancer treatment, pointing towards their ability to selectively target tumor cells (Mendeleyev et al., 1995).

Neurotoxicity Attenuation

In the context of neurotoxicity, research has shown that compounds like 3-nitropropionic acid, which bear structural similarities to nitrobenzoic acid derivatives, can induce oxidative stress and neurotoxic effects. Studies on transgenic mice overexpressing copper/zinc superoxide dismutase have revealed an attenuation of neurotoxic effects, suggesting potential protective strategies against neurodegenerative diseases (Beal et al., 1995).

Gastroprotective Effects

The gastroprotective effects of compounds like gallic acid, which share functional groups with nitrobenzoic acid derivatives, have been investigated in the context of ethanol-induced gastric ulcers. These studies reveal the mechanisms involving antioxidative pathways and anti-apoptotic roles, indicating the potential of nitrobenzoic acid derivatives in treating gastrointestinal diseases (Zhou et al., 2020).